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Compound of Interest

Compound Name: 5-Chloro-1,10-phenanthroline

Cat. No.: B167300

An In-depth Technical Guide to 5-Chloro-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-1,10-phenanthroline, with the CAS number 4199-89-7, is a heterocyclic organic
compound that has garnered significant interest in various scientific fields. Its rigid, planar
structure and the presence of two nitrogen atoms make it an excellent chelating agent for a
variety of metal ions. This property is central to its wide range of applications, from analytical
chemistry to the development of novel therapeutic agents. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, key reactions, and
diverse applications of 5-Chloro-1,10-phenanthroline, with a focus on its relevance to
researchers in chemistry and drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Chloro-1,10-phenanthroline
is essential for its application in research and development. These properties are summarized
in the table below.
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Property Value Reference(s)
CAS Number 4199-89-7 (L2346l 8Iel Lo 1]
Molecular Formula C12H7CIN2 [L1B141sI7181e110]
Molecular Weight 214.65 g/mol [L1B141517181I9110]

White to light yellow or light
Appearance _ 4]

orange crystalline powder/solid
Melting Point 123-126 °C [1][2]I5]

Boiling Point (Predicted)

397.4+22.0°C

[1](216]

Soluble in organic solvents

Solubility such as benzene, acetone, [11[2]i61[8]
and alcohol.

pKa (Predicted) 4.02+0.10 [6]

LogP (Octanol/Water Partition

o 3.436 [12]

Coefficient, Calculated)

Water Solubility (logi10WS,
-5.30 mol/L [12]

Calculated)

Synthesis and Reactions

The synthesis of 5-Chloro-1,10-phenanthroline can be achieved through various methods,

primarily involving the modification of the parent 1,10-phenanthroline molecule. General

strategies for synthesizing substituted phenanthrolines include classical condensation reactions
like the Skraup and Doebner-von Miller reactions, which build the heterocyclic ring system from
simpler precursors.[13] Alternatively, direct functionalization of the pre-formed phenanthroline
core is a common approach.[13]

A key reaction involving 5-Chloro-1,10-phenanthroline is its N-oxidation. For instance, it can
be reacted with potassium peroxomonosulfate (PMS) in an acidic agqueous solution to yield 5-
chloro-1,10-phenanthroline-1-N-oxide.[2][14]
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General Synthesis Workflow for Substituted Phenanthrolines

Direct Functionalization

1,10-Phenanthroline L Halogenation/Nitration, etc. e.g., S-ChIoro-l,lO-phenanthroIine)

Ring-Forming Reactions

Glycerol, H2S0a, Oxidizing Agent
Acyclic/Simpler Cyclic Precursors L g Skraup/Doebner-von Miller Reaction Phenanthroline Core

Applications of 5-Chloro-1,10-phenanthroline

5-Chloro-1,10-phenanthroline

Ligand for Metal Complexes

4 ¢ Key Application Areas )
(Coordination Chemistry)
Metal lon Detection Precyrsor for lonic Liquids, MOFs Metallointercalators, Enzyme Inhibitors
Analytical Chemistry Materials Science Drug Development
J
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Proposed Mechanism of Action for Phenanthroline-based Metallointercalators

[Pt(5-Cl-phen)(AL)]2*

ROS Generation
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DNA Damage

Cell Cycle Arrest

v

(Mitochondrial Damage)

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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